Cas no 36986-15-9 (Butanoicacid, 3-(tridecylthio)-, octadecyl ester)

• Product Name: Butanoicacid, 3-(tridecylthio)-, octadecyl ester
• CAS No: 36986-15-9
• MF: C₃₅H₇₀O₂S
• MW: 554.994110584259
• CID: 322902
• PubChem ID: 3015882
• Update Time: 2025-04-19

Butanoicacid, 3-(tridecylthio)-, octadecyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoicacid, 3-(tridecylthio)-, octadecyl ester
• octadecyl 3-tridecylsulfanylbutanoate
• octadecyl 3-(tridecylsulfanyl)butanoate
• Octadecyl 3-(tridecylthio)butyrate
• 36986-15-9
• DTXSID70958160
• EINECS 253-301-6
• NS00056254

• Inchi： 1S/C35H70O2S/c1-4-6-8-10-12-14-16-17-18-19-20-21-23-25-27-29-31-37-35(36)33-34(3)38-32-30-28-26-24-22-15-13-11-9-7-5-2/h34H,4-33H2,1-3H3
• InChI Key： TWFQLSGAOLZHLJ-UHFFFAOYSA-N
• SMILES： S(C(C)CC(=O)OCCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCC

Computed Properties

• Exact Mass: 554.51
• Monoisotopic Mass: 554.509652
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 38
• Rotatable Bond Count: 33
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.6
• XLogP3: 16.1

Experimental Properties

• Density: 0.889
• Boiling Point: 609.8°Cat760mmHg
• Flash Point: 274.6°C
• Refractive Index: 1.469
• PSA: 26.3